Cas no 2138104-42-2 (2-(4-Chlorothiophen-3-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(4-Chlorothiophen-3-yl)-2,2-difluoroacetic acid
• CAS No: 2138104-42-2
• MF: C₆H₃ClF₂O₂S
• MW: 212.601626634598
• CID: 5777193
• PubChem ID: 165639281
• Update Time: 2025-05-20

2-(4-Chlorothiophen-3-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2138104-42-2
• EN300-1139120
• 2-(4-chlorothiophen-3-yl)-2,2-difluoroacetic acid
• 2-(4-Chlorothiophen-3-yl)-2,2-difluoroacetic acid

• Inchi： 1S/C6H3ClF2O2S/c7-4-2-12-1-3(4)6(8,9)5(10)11/h1-2H,(H,10,11)
• InChI Key： BXMLKGQXUDCJCY-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 211.9510345g/mol
• Monoisotopic Mass: 211.9510345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(4-Chlorothiophen-3-yl)-2,2-difluoroacetic acid

Compound CAS No. 2138104-42-2: 2-(4-Chlorothiophen-3-yl)-2,2-difluoroacetic Acid

Compound CAS No. 2138104-42-2, commonly referred to as 2-(4-Chlorothiophen-3-yl)-2,2-difluoroacetic acid, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of 2-(4-Chlorothiophen-3-yl)-2,2-difluoroacetic acid is characterized by a thiophene ring substituted with a chlorine atom at the 4-position and a difluoroacetic acid group at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. The presence of the thiophene ring contributes to its aromaticity and reactivity, while the difluoroacetic acid moiety introduces acidity and fluorine-based interactions, which are crucial for its functional applications.

Recent studies have explored the synthesis of this compound through innovative routes, including microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the product, making it more viable for large-scale production. Moreover, researchers have investigated its stability under different environmental conditions, revealing its resistance to thermal degradation and susceptibility to hydrolysis under specific pH conditions.

In terms of applications, Compound CAS No. 2138104-42-2 has shown promise in the development of agrochemicals due to its potential pesticidal activity. Studies conducted in controlled environments have demonstrated its ability to inhibit the growth of certain plant pathogens, suggesting its role as a natural or synthetic alternative to conventional pesticides. Additionally, its fluorinated structure makes it a candidate for use in fluorinated pharmaceuticals, where such groups are often employed to enhance drug stability and bioavailability.

The compound's interaction with biological systems has also been a focal point of recent research. In vitro assays have revealed its ability to modulate enzyme activity, particularly in pathways related to lipid metabolism and oxidative stress. These findings underscore its potential as a lead compound for drug discovery programs targeting metabolic disorders and neurodegenerative diseases.

From an environmental perspective, understanding the fate and transport of Compound CAS No. 2138104-42-2 in ecosystems is critical for assessing its ecological impact. Studies on biodegradation pathways have identified microbial communities capable of metabolizing this compound under aerobic conditions, providing insights into its environmental persistence and risk assessment.

In conclusion, Compound CAS No. 2138104-42-2 (2-(4-Chlorothiophen-3-yl)-2,2-difluoroacetic acid) represents a multifaceted chemical entity with diverse applications across various industries. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to both scientific innovation and industrial development.